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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of butyl heptanoate, a significant fatty acid
ester. The document details its chemical classification, physicochemical properties, synthesis,
and applications, with a focus on experimental protocols and data presentation for the scientific
community.

Classification of Butyl Heptanoate

Butyl heptanoate is classified as a fatty acid ester.[1][2][3] This classification is derived from
its chemical structure, which results from the formal condensation of heptanoic acid (a medium-
chain fatty acid) and butanol.[4][5] Structurally, it consists of a butyl group linked to a
heptanoate moiety through an ester bond.[4]

Kingdom: Organic compounds

Super Class: Lipids and lipid-like molecules

Class: Fatty Acyls[2][3]

Sub Class: Fatty acid esters[Z]

Physicochemical Properties
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Butyl heptanoate is a colorless to pale yellow liquid at room temperature, recognized for its

characteristic fruity aroma.[1][4] It is soluble in most organic solvents but has limited solubility in

water.[3][4][5] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Butyl Heptanoate

Property Value Source
Molecular Formula C11H2202 [41[6]
Molecular Weight 186.29 g/mol [3][6]
CAS Number 5454-28-4 [1][7]
Appearance Colorless, transparent liquid [1]8]
Odor Fruity, herbaceous [1]
Boiling Point 226 °C (at 760 mm Hg) [11[31[8]
Melting Point -67.5 °C [1][8]
Density 0.863 g/mL (at 25 °C) [1][8]

Refractive Index

1.421 (at 20 °C)

[1]

Vapor Pressure

0.08 - 0.09 mmHg (at 25 °C)

[8][°]

Flash Point

86.67 °C

[8]

Water Solubility

0.04 g/L (predicted)

[2]

logP

3.73-4.24

[2]

Synthesis of Butyl Heptanoate

The primary method for synthesizing butyl heptanoate is through the direct esterification of

heptanoic acid with n-butanol.[1] This reaction is typically catalyzed by a strong acid, such as

sulfuric acid or p-toluenesulfonic acid.[1]

Synthesis Workflow

The logical workflow for the synthesis of butyl heptanoate is illustrated in the diagram below.
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Caption: Synthesis workflow for butyl heptanoate via Fischer esterification.

Experimental Protocol: Fischer Esterification

This protocol provides a generalized procedure for the synthesis of butyl heptanoate.

e Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a
heating mantle.

e Reactant Charging: To the round-bottom flask, add equimolar amounts of heptanoic acid and
n-butanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total reactant weight).

o Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction
can be monitored by techniques such as Thin Layer Chromatography (TLC).

o Workup:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the excess acid.

o Wash sequentially with water and then a saturated sodium chloride solution (brine).
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» Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous
magnesium sulfate or sodium sulfate.

 Purification:
o Filter to remove the drying agent.

o Purify the crude ester by fractional distillation under reduced pressure to obtain pure butyl
heptanoate.

Applications in Research and Industry

Butyl heptanoate is valued for its aromatic properties and is primarily used in the following

areas:

o Flavor and Fragrance Industry: It is a synthetic flavoring agent used to impart fruity notes,
such as apple and blackberry, in products like candy and baked goods.[1][5] It is also utilized
as a fragrance component in perfumes and cosmetics.[5]

e Solvent: Due to its ester nature, it can be used as a solvent in various industrial applications,
including in the formulation of paints and coatings.[5]

Analytical Techniques

The characterization and quantification of butyl heptanoate are commonly performed using
chromatographic techniques.

Analytical Workflow

The following diagram outlines a typical workflow for the analysis of a sample containing butyl
heptanoate.

- - Data Analysis:
Sample Preparation HPLC Injection CETETE e » S0 - ldentification
Separation (e.g., UV, MS) - Quantification
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Caption: General workflow for the analysis of butyl heptanoate using HPLC.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC)

This protocol describes a general method for the analysis of butyl heptanoate.[10]

o System: A standard High-Performance Liquid Chromatography (HPLC) system equipped
with a suitable detector (e.g., UV or Mass Spectrometer).

e Column: A reverse-phase column (e.g., Newcrom R1) is appropriate for this nonpolar
analyte.[10]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water.[10] For mass spectrometry
applications, an acid modifier like formic acid should be used instead of phosphoric acid.[10]

o Sample Preparation: Dissolve a known quantity of the sample containing butyl heptanoate
in the mobile phase or a compatible organic solvent.

e Injection: Inject a small volume (e.g., 5-20 pL) of the prepared sample onto the column.
e Analysis:
o Run the separation under isocratic or gradient elution conditions.

o Identify the butyl heptanoate peak by comparing its retention time with that of a pure
standard.

o Quantify the amount of butyl heptanoate by integrating the peak area and comparing it to
a calibration curve generated from standards of known concentrations.

Safety and Handling

While the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has stated that there
IS no safety concern at current intake levels when used as a flavoring agent, proper handling is
still necessary in a laboratory or industrial setting.[3][11]
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e Hazards: May cause skin and eye irritation.[3][4] It is also considered a combustible liquid.[4]

[°]

¢ Precautions:

o

Handle in a well-ventilated area.[12]

[¢]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.[12]

[¢]

Keep away from sources of ignition.[4][12]

[¢]

In case of contact with skin or eyes, rinse thoroughly with water.[12]

[e]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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